N-((4-(3,4-dichlorophenyl)-5-((2-oxo-2-(thiazol-2-ylamino)ethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)benzamide

• IUPAC Name: N-[[4-(3,4-dichlorophenyl)-5-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]benzamide
• InChI: InChI=1S/C21H16Cl2N6O2S2/c22-15-7-6-14(10-16(15)23)29-17(11-25-19(31)13-4-2-1-3-5-13)27-28-21(29)33-12-18(30)26-20-24-8-9-32-20/h1-10H,11-12H2,(H,25,31)(H,24,26,30)
• InChI Key: JFQVSFNGCJEWJO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NCC2=NN=C(N2C3=CC(=C(C=C3)Cl)Cl)SCC(=O)NC4=NC=CS4
• Molecular Formula: C21H16Cl2N6O2S2
• Molecular Weight: 519.4 g/mol

Description

N-((4-(3,4-dichlorophenyl)-5-((2-oxo-2-(thiazol-2-ylamino)ethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)benzamide is a useful research compound. Its molecular formula is C21H16Cl2N6O2S2 and its molecular weight is 519.42. The purity is usually 95%.
BenchChem offers high-quality N-((4-(3,4-dichlorophenyl)-5-((2-oxo-2-(thiazol-2-ylamino)ethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-((4-(3,4-dichlorophenyl)-5-((2-oxo-2-(thiazol-2-ylamino)ethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antiallergy Applications

One study presents the synthesis and testing of N-(4-substituted-thiazolyl)oxamic acid derivatives, which show significant antiallergy activity in rat models. These compounds were found to be more potent than disodium cromoglycate, a commonly used antiallergy agent, indicating their potential as effective antiallergy agents (Hargrave, Hess, & Oliver, 1983).

Anticancer Evaluation

Another research focus involves the design and synthesis of substituted N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides, demonstrating moderate to excellent anticancer activity against various cancer cell lines. This suggests a promising direction for the development of new anticancer agents (Ravinaik et al., 2021).

Antimicrobial Agents

Research into new quinazolines as potential antimicrobial agents highlights the synthetic routes and antibacterial, antifungal activities of these compounds against several pathogens. The study indicates the utility of such derivatives in developing new antimicrobial treatments (Desai, Shihora, & Moradia, 2007).

Nematocidal Activity

A study on the synthesis and evaluation of 1,2,4-oxadiazole derivatives with a 1,3,4-thiadiazole amide moiety for nematocidal activity found that certain compounds exhibited significant activity against Bursaphelenchus xylophilus. This research opens avenues for the development of new nematicides (Liu et al., 2022).

Corrosion Inhibition

Another area of application involves the study of benzothiazole derivatives as corrosion inhibitors for carbon steel. The research found these compounds to be effective in inhibiting corrosion, suggesting their potential use in protecting industrial materials (Hu et al., 2016).